N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C16H16Cl2N2O2/c1-22-13-5-2-11(3-6-13)8-9-19-16(21)20-15-7-4-12(17)10-14(15)18/h2-7,10H,8-9H2,1H3,(H2,19,20,21)
• InChI Key: WWIGRUSCDSFULW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2N2O2
• Molecular Weight: 339.2 g/mol

Description

N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea, also known as Diuron, is a herbicide that has been widely used in agriculture and horticulture to control the growth of weeds. It is a white crystalline solid that is insoluble in water and has a melting point of 158-159°C. Diuron is classified as a substituted urea herbicide and belongs to the family of phenylurea herbicides.

Mechanism of Action

N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea acts as a photosynthesis inhibitor by disrupting the electron transport chain in chloroplasts. It binds to the D1 protein of Photosystem II, which is responsible for the transfer of electrons from water to plastoquinone. This leads to the accumulation of reactive oxygen species, which damage the chloroplasts and ultimately result in the death of the plant.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to affect the growth and development of plants by inhibiting cell division and elongation. It also affects the uptake and transport of nutrients, such as nitrogen and phosphorus, which can lead to nutrient deficiencies in the plant. N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to have toxic effects on non-target organisms, such as algae, aquatic plants, and invertebrates.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea is a widely used herbicide that has been extensively studied for its herbicidal properties. It is relatively inexpensive and easy to use, making it a popular choice for controlling weeds in agriculture and horticulture. However, its toxicity to non-target organisms and its persistence in the environment are major concerns. In lab experiments, N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea can be used to study the effects of herbicides on plant growth and development, as well as their effects on non-target organisms.

Future Directions

There are several areas of research that could be explored in the future regarding N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea. These include:
1. Development of new herbicides with improved selectivity and reduced toxicity to non-target organisms.
2. Study of the effects of N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea on soil microorganisms and their role in nutrient cycling.
3. Investigation of the mechanisms of resistance to N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea in weeds and the development of strategies to overcome it.
4. Evaluation of the long-term effects of N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea on the environment and the development of sustainable weed management practices.
5. Study of the effects of N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea on human health and the development of strategies to minimize exposure.
In conclusion, N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea is a widely used herbicide that has been extensively studied for its herbicidal properties. It acts as a photosynthesis inhibitor by disrupting the electron transport chain in chloroplasts and has toxic effects on non-target organisms. While it has advantages in controlling weeds in agriculture and horticulture, its persistence in the environment and toxicity to non-target organisms are major concerns. Further research is needed to develop new herbicides with improved selectivity and reduced toxicity, to study the effects of N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea on soil microorganisms and human health, and to develop sustainable weed management practices.

Synthesis Methods

N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea can be synthesized by reacting 2,4-dichlorophenyl isocyanate with 4-methoxyphenyl ethylamine in the presence of a suitable solvent and a catalyst. The reaction produces N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea as a white crystalline solid with a yield of around 70-80%.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea has been extensively studied for its herbicidal properties and its effects on the environment. It has been shown to be effective in controlling the growth of a wide range of weeds, including annual and perennial grasses and broad-leaved weeds. N-(2,4-dichlorophenyl)-N'-[2-(4-methoxyphenyl)ethyl]urea is used in a variety of crops, such as cotton, soybeans, sugarcane, and citrus.